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Compound of Interest

2-(Benzyloxy)-4-methoxybenzoic
Compound Name: d
aci

cat. No.: B1318092

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the inquiry regarding the molecular weight and properties of 2-
(Benzyloxy)-4-methoxybenzoic acid. Despite a comprehensive search of chemical
databases and scientific literature, no direct information was found for this specific compound.
This suggests that "2-(Benzyloxy)-4-methoxybenzoic acid" may be a novel or not widely
reported molecule.

This document instead provides a detailed overview of structurally similar and commercially
available methoxybenzoic acid derivatives. By presenting the physicochemical data, and where
available, experimental protocols for these related compounds, we aim to provide a valuable
resource for researchers in the field of medicinal chemistry and drug development. The guide
includes a comparative analysis of these analogs to offer insights into how structural
modifications influence their properties.

Comparative Analysis of Methoxybenzoic Acid
Derivatives

While data for 2-(Benzyloxy)-4-methoxybenzoic acid remains elusive, several structurally
related compounds are well-characterized. The following table summarizes the key quantitative
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data for these analogs, facilitating a comparative understanding of their properties.
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Molecular
Compound Molecular .
Weight (g/mol CAS Number Notes
Name Formula )
Features a
2-(4- benzoyl group
Methoxybenzoyl) C15H1204 256.25[1] 1151-15-1[1] instead of a
benzoic acid benzyloxy group
at the 2-position.
2-((4- Contains a
methoxybenzylox methoxybenzylox
_ C16H1604 272.301[2] 1154955-09-5[2]
y)methyl)benzoic y methyl group at
acid the 2-position.
Has a hydroxyl
2-Hydroxy-4- group instead of
methoxybenzoic C8H804 168.15 2237-36-7 a benzyloxy
acid group at the 2-
position.
Contains a
4-Methoxy-2- methyl group
methylbenzoic C9H1003 166.18[3] 6245-57-4[3] instead of a
acid benzyloxy group
at the 2-position.
An example of a
2-Amino-4,5- related
dimethoxybenzoi  C9H11NOA4 197.19 5653-40-7 compound with
c acid different
substitutions.
4 The parent
) compound
Methoxybenzoic )
_ o C8H803 152.1473[4] 100-09-4[4] without
acid (p-Anisic o
) substitution at
acid) ..
the 2-position.
2-(4- Not specified 271.272[5] 34425-86-0[5] Features a
Methoxybenzami benzamido group
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do)benzoic acid at the 2-position.

Structural Relationships of Methoxybenzoic Acid
Analogs

To visually represent the structural differences between the requested compound and the
identified analogs, the following logical relationship diagram is provided.

-

ref L up at C2: Different linker at C2:
Benzyloxy vs. Benzoyl Benzyloxy vs. Benzyloxymethyl

Structurally Related Analogs (Information Available

) 1

Click to download full resolution via product page

Structural comparison of the requested compound and its analogs.

Experimental Protocols and Biological Context

As no experimental data was found for "2-(Benzyloxy)-4-methoxybenzoic acid,"” this section
provides information on the synthesis and biological relevance of its close analogs, which may
serve as a reference for future research.

Synthesis of Methoxybenzoic Acid Derivatives

The synthesis of various methoxybenzoic acid derivatives often involves multi-step reactions.
For instance, the synthesis of 2-methoxy-4-amino-5-ethylsulfonyl benzoic acid, an important
intermediate for the antipsychotic drug Amisulpride, can be achieved through a two-step
process starting from 2-methoxy-4-acetaminomethyl benzoate[6]. The process involves
reacting it with chlorosulfonic acid, followed by reaction with sodium sulfite and diethyl
sulfate[6].

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1318092?utm_src=pdf-body-img
https://www.benchchem.com/product/b1318092?utm_src=pdf-body
https://patents.google.com/patent/CN103304453A/en
https://patents.google.com/patent/CN103304453A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Another example is the preparation of methoxybenzoic acid itself, which can be synthesized via
a nucleophilic substitution reaction of a suitable precursor with sodium methylate in methanol,
followed by hydrolysis[7].

Biological Activities of Related Compounds

Several methoxybenzoic acid derivatives have been investigated for their biological activities.
For example, 4-Methoxy-2-methylbenzoic acid is utilized in the synthesis of anti-inflammatory
and analgesic agents[3]. Additionally, some derivatives are explored for their potential in
polymer chemistry to enhance properties like thermal stability[3].

The synthesis of 2-Methoxy-4-(methylsulfanyl)benzoic Acid has been reported as an
intermediate in the preparation of the cardiotonic drugs Sulmazole and Isomazole.

Conclusion

While the requested information on "2-(Benzyloxy)-4-methoxybenzoic acid" is not available
in the public domain, this guide provides a comprehensive overview of its closest structural
analogs. The data presented here on molecular weights, and the brief on synthetic and
biological contexts of these related compounds, offer a valuable starting point for researchers.
It is recommended that any future work on 2-(Benzyloxy)-4-methoxybenzoic acid would likely
require de novo synthesis and characterization. We hope this compiled information serves as a
useful resource for your research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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